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Compound of Interest

Compound Name: Strontium selenide

Cat. No.: B072170

This technical guide provides an in-depth analysis of the fundamental physical properties of
strontium selenide (SrSe), specifically its melting point and density. The information is tailored
for researchers, scientists, and professionals in the field of drug development who may utilize
strontium-containing compounds or require precise material characterization.

Data Presentation: Physical Properties

The core physical properties of strontium selenide are summarized in the table below. The
data has been compiled from various reputable sources to ensure accuracy and provide a
comparative overview.

Property Value Units Citations

Melting Point 1600 °C [LI213]41L5116] 7118l
2912 °F [7]

Density 4.38 glcm? [1]141[7]

45 g/cm? [9][10]

4.54 g/cm? [21[5]

4540 kg/m 3 [3][11]

Experimental Protocols
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While specific experimental protocols for the determination of melting point and density of
strontium selenide are not detailed in the surveyed literature, the synthesis of the compound
is a critical precursor to these measurements. The primary methods for preparing strontium
selenide are outlined below.

Method 1: Reduction of Strontium Selenate

One established method for the synthesis of strontium selenide involves the reduction of
strontium selenate.

e Procedure: Strontium selenate (SrSeQa) is treated with hydrogen gas (Hz) at an elevated
temperature of 600 °C. The hydrogen acts as a reducing agent, removing the oxygen atoms
from the selenate to yield strontium selenide (SrSe) and water (H20) as a byproduct.

Method 2: Reaction in Liquid Ammonia

An alternative synthesis route involves the direct reaction of the elemental constituents in a
non-aqueous solvent.

e Procedure: Strontium metal (Sr) is reacted with hydrogen selenide (HzSe) in a liquid
ammonia (NHs) solvent. This method allows for a controlled reaction at lower temperatures
compared to the solid-state reduction method.

Method 3: Novel Aqueous Synthesis

A more recent methodology has been developed for the synthesis of nanostructured strontium
selenide in an aqueous environment.

e Procedure: This method involves the reduction of elemental selenium powder in a solution
containing rongalite (sodium hydroxymethanesulfinate) and ammonium hydroxide.[12] This
creates a selenium ionic solution. Subsequently, an aqueous solution of a strontium salt,
such as strontium chloride (SrCl2), is introduced, leading to the precipitation of strontium
selenide.[12]

Visualization of Synthesis Pathway

The following diagram illustrates the logical workflow for the synthesis of strontium selenide
via the reduction of strontium selenate, as described in the experimental protocols.
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Synthesis of Strontium Selenide
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Caption: Workflow for the synthesis of Strontium Selenide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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